Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether

• Molecular Formula: C26H16N2OS2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 2-[4-[4-(1,3-benzothiazol-2-yl)phenoxy]phenyl]-1,3-benzothiazole
• InChI: InChI=1S/C26H16N2OS2/c1-3-7-23-21(5-1)27-25(30-23)17-9-13-19(14-10-17)29-20-15-11-18(12-16-20)26-28-22-6-2-4-8-24(22)31-26/h1-16H
• InChI Key: UVISVJGKNXYRHU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(C=C3)OC4=CC=C(C=C4)C5=NC6=CC=CC=C6S5

Description

Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether, also known as BBPE, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBPE is a versatile compound that has been studied extensively for its unique properties, including its synthesis, mechanism of action, and physiological effects.

Mechanism of Action

Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether is believed to exert its effects through the inhibition of enzymes involved in various biological processes. Specifically, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a critical role in the transmission of nerve impulses. By inhibiting acetylcholinesterase, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether can potentially be used to treat diseases such as Alzheimer's and Parkinson's.
Biochemical and Physiological Effects:
Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been shown to have a range of biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the induction of apoptosis in cancer cells, and the modulation of immune system responses. In addition, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been shown to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether is its versatility, which makes it useful for a wide range of applications. In addition, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether is relatively easy to synthesize and purify, which makes it accessible to researchers. However, one limitation of Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether. One area of interest is the development of Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether-based materials for use in optoelectronics and materials science. Another area of interest is the investigation of Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether's potential as a therapeutic agent for the treatment of Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether's mechanism of action and its effects on various biological processes.

Synthesis Methods

Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether can be synthesized through a simple reaction between 4-(1,3-benzothiazol-2-yl)phenol and 4,4'-dibromo diphenyl ether. The reaction is carried out in the presence of a catalyst, typically palladium on carbon, and a base, such as potassium carbonate. The resulting product is a white crystalline powder that can be purified through recrystallization.

Scientific Research Applications

Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been studied extensively for its potential applications in various fields, including optoelectronics, materials science, and biomedicine. In optoelectronics, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been used as a fluorescent probe for sensing applications due to its high quantum yield and photostability. In materials science, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been incorporated into polymer matrices to enhance their mechanical and thermal properties. In biomedicine, Bis[4-(1,3-benzothiazol-2-yl)phenyl] ether has been studied for its potential as a therapeutic agent due to its ability to inhibit the activity of certain enzymes.